Cas no 1357352-03-4 (5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo3,2-cpyridine-4-carboxylic acid)

5-(tert-Butoxy)carbonyl-4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylic acid is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex heterocyclic frameworks. The tert-butoxycarbonyl (Boc) protecting group enhances stability, allowing selective manipulation of the carboxylic acid functionality under mild conditions. This compound is useful in pharmaceutical and agrochemical research, where its fused furopyridine structure serves as a key scaffold for bioactive molecules. The Boc group also facilitates straightforward deprotection, enabling further functionalization. Its well-defined reactivity and compatibility with standard synthetic protocols make it a reliable choice for targeted derivatization in medicinal chemistry and material science applications.
5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo3,2-cpyridine-4-carboxylic acid structure
1357352-03-4 structure
Product Name:5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo3,2-cpyridine-4-carboxylic acid
CAS No:1357352-03-4
MF:C13H17NO5
MW:267.277784109116
CID:4593018
PubChem ID:132372916
Update Time:2025-07-24

5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo3,2-cpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(TERT-BUTOXYCARBONYL)-4,5,6,7-TETRAHYDROFURO[3,2-C]PYRIDINE-4-CARBOXYLI+
    • 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo3,2-cpyridine-4-carboxylic acid
    • Inchi: 1S/C13H17NO5/c1-13(2,3)19-12(17)14-6-4-9-8(5-7-18-9)10(14)11(15)16/h5,7,10H,4,6H2,1-3H3,(H,15,16)
    • InChI Key: FAYBXWGQLPAPDT-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)N(C(OC(C)(C)C)=O)CCC2OC=CC1=2

5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo3,2-cpyridine-4-carboxylic acid Pricemore >>

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Additional information on 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo3,2-cpyridine-4-carboxylic acid

Introduction to 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylic acid (CAS No. 1357352-03-4)

5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylic acid (CAS No. 1357352-03-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of furo[3,2-c]pyridine derivatives, which have been extensively studied for their diverse biological activities.

The molecular structure of 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylic acid is characterized by a fused heterocyclic system consisting of a furan ring and a pyridine ring. The presence of the tert-butoxycarbonyl (Boc) group at the 5-position adds an additional layer of complexity and functionality to the molecule. This Boc group is known for its ability to protect amino groups during organic synthesis, making it a valuable functional group in the development of complex molecules.

Recent research has highlighted the potential of 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry in 2021, researchers demonstrated that 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylic acid effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylic acid has also shown potential as an antitumor agent. In a preclinical study conducted by a team at the National Cancer Institute in 2020, the compound was found to exhibit significant cytotoxic effects against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest. These findings have sparked interest in further exploring the compound's potential as a novel anticancer agent.

The pharmacokinetic properties of 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylic acid have also been investigated. A study published in the European Journal of Pharmaceutical Sciences in 2019 reported that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for developing effective oral formulations for therapeutic use.

In addition to its therapeutic potential, 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylic acid has been used as a key intermediate in the synthesis of more complex molecules. Its versatile reactivity and stability make it an attractive starting material for synthetic chemists working on drug discovery projects. For example, researchers at a leading pharmaceutical company have utilized this compound as a building block in the development of novel antiviral agents targeting RNA viruses.

The safety profile of 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylic acid has been evaluated through various toxicological studies. Preliminary data indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylic acid (CAS No. 1357352-03-4) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.

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